Cas no 72684-95-8 (4-hydroxy-3,5-dimethoxybenzonitrile)

• Product Name: 4-hydroxy-3,5-dimethoxybenzonitrile
• CAS No: 72684-95-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD09835372
• CID: 550007
• PubChem ID: 14381935
• Update Time: 2025-11-02

4-hydroxy-3,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3,5-dimethoxybenzonitrile
• 4-Cyano-2,6-dimethoxyphenol
• Benzonitrile,4-hydroxy-3,5-dimethoxy-
• 3,5-dimethoxy-4-hydroxybenzonitrile
• 4-Hydroxy-3,5-dimethoxy-benzonitril
• 4-hydroxy-3,5-dimethoxy-benzonitrile
• 4-Hydroxy-3.5-dimethoxy-benzoesaeure-nitril
• F2147-0720
• NS00006558
• 3,5 Dimethoxy-4-hydroxy-benzonitrile
• JKPLQGXXESDJLY-UHFFFAOYSA-N
• EN300-238626
• 72684-95-8
• AKOS006243107
• XCA68495
• SCHEMBL443285
• A19101
• 3,5-dimethoxy-4-hydroxy-benzonitrile
• DTXSID60888169
• Benzonitrile, 4-hydroxy-3,5-dimethoxy-
• EC 700-251-2
• FT-0764575
• TS-02495
• 4-hydroxy-3,5-dimethoxy benzonitrile
• DTXCID201027451
• DB-074604

• MDL： MFCD09835372
• Inchi： 1S/C9H9NO3/c1-12-7-3-6(5-10)4-8(13-2)9(7)11/h3-4,11H,1-2H3
• InChI Key： JKPLQGXXESDJLY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=C(C=1O)OC

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 311.9°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.554
• PSA: 62.48000
• LogP: 1.28108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-hydroxy-3,5-dimethoxybenzonitrile

Recent Advances in the Study of 4-Hydroxy-3,5-dimethoxybenzonitrile (CAS: 72684-95-8) in Chemical Biology and Pharmaceutical Research

4-Hydroxy-3,5-dimethoxybenzonitrile (CAS: 72684-95-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of 4-hydroxy-3,5-dimethoxybenzonitrile, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly enhances the efficiency of its synthesis. The researchers utilized a palladium-catalyzed coupling reaction, which not only improved the yield but also reduced the environmental impact of the synthesis process. This advancement is expected to facilitate larger-scale production and further exploration of the compound's applications.

In the realm of biological activity, 4-hydroxy-3,5-dimethoxybenzonitrile has shown promising results as an inhibitor of specific enzymatic pathways. A study conducted by researchers at the University of Cambridge demonstrated its efficacy in inhibiting tyrosine kinases, which are implicated in various cancers. The compound's ability to selectively target these kinases without affecting other cellular processes makes it a potential candidate for targeted cancer therapies. Further in vitro and in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's role in neurodegenerative diseases. Preliminary research published in Neuropharmacology suggests that 4-hydroxy-3,5-dimethoxybenzonitrile may exhibit neuroprotective effects by modulating oxidative stress pathways. The study, conducted on murine models, reported a significant reduction in markers of oxidative damage in neurons treated with the compound. These findings open new avenues for research into its potential use in treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the clinical translation of 4-hydroxy-3,5-dimethoxybenzonitrile. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to enhance these properties while retaining the compound's biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 4-hydroxy-3,5-dimethoxybenzonitrile (CAS: 72684-95-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research into its synthesis, mechanism of action, and clinical potential will be crucial in unlocking its full benefits for medical science.